Cas no 63644-85-9 (3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl-)

3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl-, is a brominated pyridine derivative with a nitrile functional group, offering versatile reactivity for synthetic applications. The presence of bromine substituents at the 2- and 5-positions enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic systems. The electron-withdrawing nitrile group further facilitates nucleophilic substitution or cyclization reactions. Its dimethyl substitution pattern contributes to steric and electronic modulation, making it valuable in medicinal chemistry and material science research. This compound is particularly suited for applications requiring selective functionalization of the pyridine core.

3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl- structure

63644-85-9 structure

Product Name:3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl-

CAS No:63644-85-9

MF:C₈H₆Br₂N₂

MW:289.954639911652

MDL:MFCD04971546

CID:1655123

PubChem ID:693325

Update Time:2025-10-29

3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl-
- AKOS000273728
- 63644-85-9
- MFCD04971546
- 2,5-dibromo-4,6-dimethylpyridine-3-carbonitrile
- F3099-7217
- 2,5-dibromo-4,6-dimethylnicotinonitrile
- MDL： MFCD04971546
- Inchi： 1S/C8H6Br2N2/c1-4-6(3-11)8(10)12-5(2)7(4)9/h1-2H3
- InChI Key： VFCWEZUXDPKVTC-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NC(=C(C#N)C=1C)Br

Computed Properties

Exact Mass: 287.88978
Monoisotopic Mass: 287.89
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68

3-Pyridinecarbonitrile, 2,5-dibromo-4,6-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D492420-5g	2,5-Dibromo-4,6-dimethylnicotinonitrile	63644-85-9	97%	5g	$1200	2023-09-02
eNovation Chemicals LLC	D492420-25g	2,5-Dibromo-4,6-dimethylnicotinonitrile	63644-85-9	97%	25g	$2500	2023-09-02